Cas no 1510508-79-8 (2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid
• CAS No: 1510508-79-8
• MF: C₁₀H₆BrN₃O₂
• MW: 280.077540874481
• CID: 5898505
• PubChem ID: 80201994
• Update Time: 2025-06-11

2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)pyrimidine-5-carboxylic acid
• EN300-768336
• 1510508-79-8
• AKOS018764102
• 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H6BrN3O2/c11-8-1-6(2-12-5-8)9-13-3-7(4-14-9)10(15)16/h1-5H,(H,15,16)
• InChI Key： MQXMJPKXJZSGKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1N=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 278.96434g/mol
• Monoisotopic Mass: 278.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Additional information on 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid

2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic Acid (CAS No. 1510508-79-8): A Comprehensive Overview

2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1510508-79-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. The compound's structure consists of a pyrimidine ring linked to a bromopyridine moiety, which imparts specific chemical and biological properties that make it an attractive candidate for various research endeavors.

The chemical formula of 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid is C₁₂H₉BrN₂O₂, and its molecular weight is 287.11 g/mol. The presence of the bromine atom and the carboxylic acid group contributes to its reactivity and solubility properties, making it suitable for a wide range of synthetic transformations and biological assays.

In recent years, 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, researchers have explored its use in the design of inhibitors for kinases, which are critical enzymes involved in various cellular processes, including signal transduction and cell cycle regulation.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid-based compounds as potent inhibitors of cyclin-dependent kinases (CDKs). These kinases are known to play crucial roles in cancer progression, making them attractive targets for anticancer drug development. The study demonstrated that certain derivatives exhibited high selectivity and potency against CDK4 and CDK6, with IC₅₀ values in the low nanomolar range.

Beyond its potential as a kinase inhibitor, 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. A recent publication in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action was attributed to the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The versatility of 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid extends to its use as a building block in combinatorial chemistry. Its modular structure allows for the facile introduction of various functional groups, enabling the rapid synthesis of diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel hits with potential therapeutic applications.

In addition to its medicinal chemistry applications, 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid has also found utility in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the electronic performance of these materials by fine-tuning the molecular structure and processing conditions.

The synthesis of 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid typically involves multistep procedures that include coupling reactions, halogenation, and carboxylation steps. One common synthetic route involves the reaction of 3-bromoisonicotinoyl chloride with 2-aminoacetonitrile to form an intermediate nitrile, which is then hydrolyzed to yield the final carboxylic acid product. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating large-scale production for both research and industrial applications.

The safety profile of 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown good safety margins, with no significant toxicity observed at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 2-(5-Bromopyridin-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1510508-79-8) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.